Cas no 1360959-24-5 (7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID)

7-Chlorothieno[2,3-c]pyridine-4-carboxylic acid is a heterocyclic compound featuring a fused thienopyridine core with a carboxylic acid functional group at the 4-position and a chlorine substituent at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (thiophene) moieties enhances its reactivity in cross-coupling reactions and metal-catalyzed transformations. The carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, or other functionalized derivatives. Its rigid bicyclic scaffold contributes to improved metabolic stability in drug design applications. The compound exhibits potential as a building block for bioactive molecules targeting CNS disorders, inflammation, or infectious diseases due to its privileged heterocyclic framework.
7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID structure
1360959-24-5 structure
Product Name:7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID
CAS No:1360959-24-5
MF:C8H4ClNO2S
MW:213.640859603882
MDL:MFCD22557206
CID:4593199
PubChem ID:124707809
Update Time:2025-11-01

7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 7-chlorothieno[2,3-c]pyridine-4-carboxylic acid
    • 7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID
    • MDL: MFCD22557206
    • Inchi: 1S/C8H4ClNO2S/c9-7-6-4(1-2-13-6)5(3-10-7)8(11)12/h1-3H,(H,11,12)
    • InChI Key: MBWSARCZHWTRBU-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=C(C(O)=O)C2C=CSC1=2

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Additional information on 7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID

Comprehensive Overview of 7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID (CAS No. 1360959-24-5)

7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID (CAS No. 1360959-24-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyridine family, which is known for its diverse biological activities. The presence of a chloro substituent at the 7-position and a carboxylic acid group at the 4-position enhances its potential as a building block for drug discovery and material science applications.

In recent years, researchers have explored the role of 7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID in the development of novel kinase inhibitors and anti-inflammatory agents. Its molecular framework allows for selective interactions with biological targets, making it a valuable intermediate in medicinal chemistry. The compound's CAS No. 1360959-24-5 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations align with the industry's focus on green chemistry and sustainable manufacturing, addressing environmental concerns while maintaining efficiency.

From a commercial perspective, CAS No. 1360959-24-5 is supplied by specialized chemical vendors catering to pharmaceutical intermediates and research reagents. Its applications extend to material science, where it serves as a precursor for organic electronic materials and polymers. The compound's thermal stability and solubility profile make it suitable for thin-film deposition and nanotechnology applications.

Analytical characterization of 7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID typically involves HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure compliance with regulatory standards for purity and impurity profiling, critical for its use in preclinical studies. Researchers also leverage computational chemistry tools to predict its ADMET properties and optimize lead compounds.

The growing demand for thienopyridine derivatives underscores the importance of CAS No. 1360959-24-5 in modern drug development. Its versatility in bioconjugation and prodrug design further expands its utility. As the scientific community continues to explore targeted therapies and personalized medicine, this compound is poised to play a pivotal role in next-generation therapeutics.

In summary, 7-CHLOROTHIENO[2,3-C]PYRIDINE-4-CARBOXYLIC ACID (CAS No. 1360959-24-5) represents a cutting-edge chemical entity with broad applications across life sciences and advanced materials. Its integration into AI-driven drug discovery platforms and high-value chemical synthesis highlights its enduring significance in innovation-driven industries.

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